molecular formula C13H10BrFN2 B8313361 10-bromo-9-fluoro-6,7-dihydro-5H-5,7-methanobenzo[c]imidazo[1,2-a]azepine

10-bromo-9-fluoro-6,7-dihydro-5H-5,7-methanobenzo[c]imidazo[1,2-a]azepine

Cat. No.: B8313361
M. Wt: 293.13 g/mol
InChI Key: VNWYYCUYNSXMLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

10-bromo-9-fluoro-6,7-dihydro-5H-5,7-methanobenzo[c]imidazo[1,2-a]azepine is a useful research compound. Its molecular formula is C13H10BrFN2 and its molecular weight is 293.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H10BrFN2

Molecular Weight

293.13 g/mol

IUPAC Name

10-bromo-9-fluoro-5,6,7,12-tetrahydro-5,7-methanobenzo[c]imidazo[1,2-a]azepine

InChI

InChI=1S/C13H10BrFN2/c14-11-5-10-9(6-12(11)15)7-3-8(4-7)17-2-1-16-13(10)17/h1-2,5-8H,3-4H2

InChI Key

VNWYYCUYNSXMLT-UHFFFAOYSA-N

Canonical SMILES

C1C2CC1N3C=CN=C3C4=CC(=C(C=C24)F)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 3000-mL 4-necked round-bottom flask was placed a solution of 5-bromo-N-(2,2-dimethoxyethyl)-4-fluoro-9-azatricyclo[8.1.1.0[2,7]]dodeca-2,4,6,8-tetraen-8-amine (350 g, 979.79 mmol, 1.00 equiv) in hydrogen chloride (3M) (1500 mL). The resulting solution was stirred at 90° C. for 90 min and extracted with 1×1000 mL of ethyl acetate. The pH value of the aqueous layer was adjusted to 10 with sodium hydroxide (3 mol/L). The resulting solution was extracted with 3×500 mL of ethyl acetate. The organic layers were combined and concentrated under vacuum. The residue was applied onto a silica gel column eluting with ethyl acetate: petroleum ether (1:2) to afford 150 g (52%) of 9-bromo-10-fluoro-2,5-diazatetracyclo[11.1.1.0[2,6].0[7,12]]pentadeca-3,5,7,9,11-pentaene as a white solid.
Name
5-bromo-N-(2,2-dimethoxyethyl)-4-fluoro-9-azatricyclo[8.1.1.0[2,7]]dodeca-2,4,6,8-tetraen-8-amine
Quantity
350 g
Type
reactant
Reaction Step One
Quantity
1500 mL
Type
solvent
Reaction Step Two

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